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Compound of Interest

Compound Name: Zopocianine Sodium
CAS No.: 2206660-95-7
Cat. No.: B15550802
Get Quote
. J

This technical guide provides a comprehensive overview of the in vivo characteristics of
Zopocianine Sodium, a novel hypnotic agent. The information presented is intended for
researchers, scientists, and drug development professionals to support further investigation
and clinical development.

Introduction

Zopocianine Sodium is a cyclopyrrolone derivative that acts as a positive allosteric modulator
of the gamma-aminobutyric acid (GABA) type A receptor. It is under investigation for the short-
term treatment of insomnia. This document details its in vivo pharmacokinetic,
pharmacodynamic, and toxicological profile based on preclinical and clinical studies.

Pharmacokinetics

Zopocianine Sodium is rapidly absorbed following oral administration and is extensively
metabolized. Its pharmacokinetic profile is characterized by a relatively short half-life, which
minimizes next-day residual effects.
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Absorption and Distribution

Following oral administration, Zopocianine Sodium is rapidly absorbed, with an approximate
bioavailability of 80%.[1] Plasma protein binding is estimated to be between 45% and 80%.[1]
The compound is widely distributed throughout the body, including the brain.[1][2]

Metabolism and Excretion

Zopocianine Sodium is extensively metabolized in the liver, primarily through oxidation,
methylation, and decarboxylation.[3] The major metabolites include an N-oxide derivative and
an N-desmethyl metabolite.[4] Approximately 50% of the administered dose undergoes
decarboxylation and is excreted via the lungs.[1] Renal excretion of the unchanged drug is low,
accounting for less than 7% of the administered dose. The N-demethyl and N-oxide
metabolites constitute about 30% of the initial dose found in urine.[1]

Pharmacokinetic Parameters

The following table summarizes the key pharmacokinetic parameters of Zopocianine Sodium
in humans.
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Parameter Value Species Reference
Bioavailability ~80% Human [1]
Plasma Protein
o 45% - 80% Human [1]
Binding
Elimination Half-life
3.5-6.5 hours Human [1]
(t2)
Time to Peak Plasma
) ~1-2 hours Human [3]
Concentration (Tmax)
Hepatic (Oxidation, N-
Metabolism demethylation, Human [3][4]
Decarboxylation)
Hepatic metabolism,
Primary Excretion with metabolites
o Human [1]
Route excreted in urine and
via lungs
Pharmacodynamics

Zopocianine Sodium exerts its hypnotic effects by enhancing the inhibitory neurotransmission

of GABA.

Mechanism of Action

The primary mechanism of action of Zopocianine Sodium involves its interaction with the

GABA-A receptor complex. It binds to a site on the receptor that is distinct from the GABA

binding site but allosterically modulates the receptor to increase the affinity of GABA for its

binding site. This potentiation of GABAergic neurotransmission leads to an influx of chloride

ions, hyperpolarization of the neuronal membrane, and subsequent inhibition of neuronal firing,

resulting in sedative and hypnotic effects.[4][5][6]
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Pharmacokinetic Study Workflow

Start: Acclimatize Rodents

Administer Zopocianine Sodium (Oral/lV)

Collect Blood Samples at Time Points

Process Blood to Obtain Plasma

Quantify Drug Concentration (LC-MS/MS)

Calculate Pharmacokinetic Parameters

End: Report Findings

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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